Cas no 898457-76-6 (N-2-(diethylamino)ethyl-7-hydroxy-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-2-(diethylamino)ethyl-7-hydroxy-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 898457-76-6
• MF: C₁₃H₁₈N₄O₃S
• MW: 310.372021198273
• CID: 5493054
• Update Time: 2025-07-10

N-2-(diethylamino)ethyl-7-hydroxy-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-[2-(diethylamino)ethyl]-7-hydroxy-5-oxo-
• N-2-(diethylamino)ethyl-7-hydroxy-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

• Inchi： 1S/C13H18N4O3S/c1-3-16(4-2)6-5-14-10(18)9-11(19)15-13-17(12(9)20)7-8-21-13/h7-8,19H,3-6H2,1-2H3,(H,14,18)
• InChI Key： RECAMHQAWJSGSS-UHFFFAOYSA-N
• SMILES： C12SC=CN1C(=O)C(C(NCCN(CC)CC)=O)=C(O)N=2

Additional information on N-2-(diethylamino)ethyl-7-hydroxy-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

N-2-(diethylamino)ethyl-7-hydroxy-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 898457-76-6): A Comprehensive Overview

N-2-(diethylamino)ethyl-7-hydroxy-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 898457-76-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazolo[3,2-a]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a thiazole ring fused to a pyrimidine ring, with additional functional groups that contribute to its unique properties and biological activity.

The thiazolo[3,2-a]pyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. Recent studies have shown that compounds with this scaffold exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the diethylamino group and the hydroxy substituent in N-2-(diethylamino)ethyl-7-hydroxy-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide further enhances its potential as a therapeutic agent by influencing its solubility, stability, and pharmacokinetic properties.

In the context of anticancer research, N-2-(diethylamino)ethyl-7-hydroxy-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide has been investigated for its ability to inhibit cancer cell proliferation. Studies have demonstrated that this compound can effectively target specific signaling pathways involved in cancer progression. For instance, it has been shown to inhibit the activation of the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This inhibition leads to reduced cell proliferation and increased apoptosis in cancer cells.

Beyond its anticancer properties, N-2-(diethylamino)ethyl-7-hydroxy-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide has also been explored for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Research has indicated that this compound can modulate the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated symptoms.

The pharmacokinetic profile of N-2-(diethylamino)ethyl-7-hydroxy-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide is another important aspect of its therapeutic potential. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, making it suitable for oral administration in clinical settings. Additionally, the compound's stability under physiological conditions ensures that it remains active for an extended period within the body.

In preclinical studies, N-2-(diethylamino)ethyl-7-hydroxy-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide has demonstrated promising results in various animal models of disease. For example, in mouse models of colon cancer, treatment with this compound led to significant reductions in tumor size and improved overall survival rates. Similarly, in models of inflammatory diseases, the compound effectively reduced inflammation and tissue damage.

The safety profile of N-2-(diethylamino)ethyl-7-hydroxy-5-o xo - 5 H - 1 , 3 th iaz o l o strong > [ 3 , 2 - a ]< strong > py r i m i d i n e strong > - 6 - c a r b o x a m i d e h a s b e e n e v a l u a t e d i n p r e c l i n i c a l s t u d i e s . T h e c o m p o u n d h a s s h o w n l o w t o x i c i t y a n d f e w s i d e e f f e c t s , w h i c h m a k e s i t p r o m i s i n g f o r f u r t h e r c l i n i c a l d e v e l o p m e n t . H o w e v e r , f u r t h e r s t u d y s a r e n e c e s s a r y t o c o n f i r m t h e s e f i n d i n g s a n d t o i d e n tify p o tential long-term effects.

In conclusion,< strong > N - 2 - ( diethy lamino ) ethyl - 7 - hydro xy - 5 - oxo - 5 H - 1 , 3 thia zol o [ 3 , 2 - a ] pyri midine - 6 - car box amide ( C A S N o . 898457 - 76 - 6 ) strong > represents an exciting candidate for the development of novel therapeutics targeting various diseases. Its unique chemical structure and diverse biological activities make it a valuable asset in the ongoing efforts to improve human health. Further research is warranted to fully explore its potential applications and to optimize its use in clinical settings.